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Compound of Interest

Compound Name: Trimesitylborane

Cat. No.: B1594746 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of Trimesitylborane, a versatile organoboron compound.

Adherence to these procedures is critical for ensuring laboratory safety and the integrity of your

research.

Essential Safety Information
Trimesitylborane is a combustible solid that can cause irritation to the eyes, skin, and

respiratory tract.[1] While generally more stable than other organoboranes due to the steric

hindrance provided by the mesityl groups, it is prudent to treat it as a potentially air and

moisture-sensitive compound. Some organoboranes, such as triethylborane, are pyrophoric,

meaning they can ignite spontaneously on contact with air.[2] Therefore, handling

Trimesitylborane under an inert atmosphere is a critical precautionary measure.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Trimesitylborane:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield

Protects against dust particles

and potential splashes.

Hand Protection Nitrile or neoprene gloves
Provides a barrier against skin

contact.

Respiratory Protection
A NIOSH-approved N95 dust

mask or higher

Prevents inhalation of irritating

dust particles.[3]

Body Protection A flame-retardant lab coat
Protects against spills and

potential ignition.

Physical and Chemical Properties
Property Value

Chemical Formula C₂₇H₃₃B

Molecular Weight 368.36 g/mol [3]

Appearance White to yellow crystalline powder[1]

Melting Point 193-195 °C[3]

Solubility
Soluble in organic solvents (e.g., ethanol,

dichloromethane), insoluble in water.[1]

Storage
Store in a cool (2-8°C), dry, well-ventilated area

away from ignition sources.[3]

Operational Plan: Step-by-Step Handling
Procedures
To ensure the safe handling of Trimesitylborane, the following step-by-step procedures must

be followed.

Preparation and Handling in an Inert Atmosphere
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Prepare the Work Area: All manipulations of solid Trimesitylborane should be conducted in

a glovebox or under a continuous stream of inert gas (e.g., argon or nitrogen) in a fume

hood.

Glassware: Ensure all glassware is thoroughly dried in an oven and cooled under an inert

atmosphere before use.

Weighing: Weigh the required amount of Trimesitylborane in a tared, sealed container

inside the glovebox or under an inert gas flow.

Dissolution: If the experimental protocol requires a solution, add the desired anhydrous

solvent to the flask containing the Trimesitylborane under an inert atmosphere.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Fire: In case of fire, use a dry chemical powder, sand, or carbon dioxide extinguisher. Do

NOT use water, as it may react with the organoborane.

Disposal Plan: Managing Trimesitylborane Waste
Proper disposal of Trimesitylborane and its waste is crucial to prevent environmental

contamination and ensure safety.

Quenching of Unused Trimesitylborane and Reaction
Residues
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Organoborane waste should be quenched before disposal. This procedure should be

performed in a fume hood with appropriate PPE.

Dilution: Dilute the Trimesitylborane-containing waste with an anhydrous, high-boiling point

solvent such as toluene.

Cooling: Cool the solution in an ice bath.

Slow Addition of a Protic Solvent: Slowly add a protic solvent, such as isopropanol, dropwise

with stirring. This will react with the residual organoborane. Be prepared for a potential

exothermic reaction and gas evolution.

Further Quenching: Once the initial reaction has subsided, slowly add methanol, followed by

water, to ensure complete quenching.

Neutralization: Neutralize the resulting solution with a dilute acid (e.g., hydrochloric acid) to a

neutral pH.

Final Disposal
The neutralized aqueous waste, if free of other hazardous materials, may be suitable for

disposal down the drain with copious amounts of water, depending on local regulations. Always

consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.
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Safe Handling Workflow for Trimesitylborane
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Caption: Logical workflow for the safe handling of Trimesitylborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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